Cas no 1218288-32-4 (2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate)

• Product Name: 2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• CAS No: 1218288-32-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4578545
• PubChem ID: 43596763
• Update Time: 2025-10-17

2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• isobutyl 2-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• 2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

• Inchi： 1S/C12H22N2O2/c1-8(2)7-16-12(15)14-9(3)4-10-5-13-6-11(10)14/h8-11,13H,4-7H2,1-3H3
• InChI Key： RYIGOQFWMTVKTB-UHFFFAOYSA-N
• SMILES： N1(C(OCC(C)C)=O)C(C)CC2CNCC12

2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

Compound CAS No 1218288-32-4: 2-Methylpropyl 2-Methyl-Octahydropyrrolo[2,3-c]Pyrrole-1-Carboxylate

The compound CAS No 1218288-32-4, known as 2-methylpropyl 2-methyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate, is a highly specialized chemical entity with significant potential in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of bicyclic structures, specifically the octahydropyrrolo[2,3-c]pyrrole family, which has garnered attention due to its unique pharmacological properties and structural versatility. The molecule features a carboxylate group attached to a octahydropyrrolo[2,3-c]pyrrole core, with additional substituents including a methyl group and a methylpropyl chain, enhancing its functional diversity.

Recent studies have highlighted the importance of such bicyclic systems in drug discovery. The octahydropyrrolo[2,3-c]pyrrole framework is particularly interesting due to its ability to adopt various conformations, which can influence bioavailability and receptor binding affinity. Researchers have explored the synthesis of this compound through a variety of methods, including ring-closing metathesis and intramolecular cyclization reactions. These methods not only facilitate the construction of the complex bicyclic structure but also allow for fine-tuning of substituents to optimize pharmacokinetic properties.

The carboxylate group in this compound plays a crucial role in its chemical reactivity and biological activity. It can act as a hydrogen bond donor or acceptor, which is essential for interactions with target proteins. Furthermore, the presence of the methylpropyl chain introduces lipophilic character to the molecule, potentially improving its solubility and permeability across biological membranes. This balance between hydrophilic and lipophilic domains is critical for designing drugs with favorable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds to their target receptors with high accuracy. For instance, molecular docking studies have revealed that CAS No 1218288-32-4 exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as inflammation and pain. Additionally, its structural flexibility allows for potential modifications to enhance selectivity and reduce off-target effects.

The synthesis of CAS No 1218288-32-4 involves multiple steps, including the preparation of intermediates such as amino alcohols and ketones. The key challenge lies in achieving high stereoselectivity during the cyclization step to form the octahydropyrrolo[2,3-c]pyrrole ring system. Various catalysts and reaction conditions have been tested to optimize this process, with some methods achieving excellent yields and enantioselectivity.

In terms of applications, this compound has shown potential in several therapeutic areas. For example, its ability to modulate ion channels suggests it could be developed into anticonvulsant or antiarrhythmic agents. Moreover, preliminary in vitro studies indicate that it may possess antioxidant properties, which could be exploited in antiaging skincare products or treatments for oxidative stress-related diseases.

Looking ahead, ongoing research is focused on improving the scalability of its synthesis while maintaining high purity and stereochemical integrity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory studies to clinical trials. The integration of artificial intelligence (AI) tools into drug design pipelines is also anticipated to enhance our understanding of this compound's therapeutic potential.

In conclusion, CAS No 1218288-32-4: 2-Methylpropyl 2-Methyl-Octahydropyrrolo[2,3-c]Pyrrole-1-Carboxylate represents a cutting-edge molecule with multifaceted applications in modern medicine. Its unique structure and versatile functional groups make it an attractive target for further investigation across diverse fields of research.